Cas no 1020949-12-5 (4-(2,2,2-Trifluoroethoxy)phenylmethanol)

• Product Name: 4-(2,2,2-Trifluoroethoxy)phenylmethanol
• CAS No: 1020949-12-5
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD11149443
• CID: 4568045
• PubChem ID: 24975876
• Update Time: 2025-05-19

4-(2,2,2-Trifluoroethoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(2,2,2-trifluoroethoxy)phenyl]methanol
• (4-(2,2,2-trifluoroethoxy)phenyl)methanol
• Benzenemethanol, 4-(2,2,2-trifluoroethoxy)-
• [4-(2,2,2-trifluoro-ethoxy)-phenyl]-methanol
• Z359624696
• CS-0379646
• F88402
• Z335245776
• CHEMBL3436763
• 4-(2,2,2-Trifluoroethoxy)benzyl alcohol
• UPUNZBFRXMPBEE-UHFFFAOYSA-N
• SCHEMBL14331359
• AKOS000249332
• 4-(2,2,2-Trifluoroethoxy)benZenemethanol
• EN300-80600
• MFCD11149443
• 1020949-12-5
• STL587207
• A1-23134
• 4-(2,2,2-Trifluoroethoxy)phenylmethanol

• MDL： MFCD11149443
• Inchi： 1S/C9H9F3O2/c10-9(11,12)6-14-8-3-1-7(5-13)2-4-8/h1-4,13H,5-6H2
• InChI Key： UPUNZBFRXMPBEE-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(CO)=CC=1)(F)F

Computed Properties

• Exact Mass: 206.055464g/mol
• Monoisotopic Mass: 206.055464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.16g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Additional information on 4-(2,2,2-Trifluoroethoxy)phenylmethanol

Recent Advances in the Study of 4-(2,2,2-Trifluoroethoxy)phenylmethanol (CAS: 1020949-12-5) and Its Applications in Chemical Biology and Medicine

4-(2,2,2-Trifluoroethoxy)phenylmethanol (CAS: 1020949-12-5) is a fluorinated aromatic alcohol that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a trifluoroethoxy group, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the compound's utility as a building block in the synthesis of small-molecule inhibitors. Researchers have demonstrated that the trifluoroethoxy group enhances the metabolic stability and bioavailability of resulting compounds, making them more suitable for in vivo applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-(2,2,2-Trifluoroethoxy)phenylmethanol in the development of kinase inhibitors with improved pharmacokinetic profiles.

In addition to its role in drug discovery, 4-(2,2,2-Trifluoroethoxy)phenylmethanol has been investigated for its potential as a probe in chemical biology. Its fluorinated moiety allows for easy tracking using techniques such as ¹⁹F NMR spectroscopy, enabling researchers to study molecular interactions in complex biological systems. A recent preprint on bioRxiv detailed the use of this compound in elucidating protein-ligand binding mechanisms, showcasing its versatility as a tool for mechanistic studies.

The synthetic routes to 4-(2,2,2-Trifluoroethoxy)phenylmethanol have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the potential applications of 4-(2,2,2-Trifluoroethoxy)phenylmethanol are vast. Ongoing research is exploring its use in the design of fluorinated analogs of existing drugs, with the aim of improving their efficacy and reducing side effects. Furthermore, its role in the development of imaging agents for diagnostic purposes is an area of active investigation. As the field of chemical biology continues to evolve, this compound is poised to play an increasingly important role in bridging the gap between chemistry and medicine.